Cas no 123463-12-7 (Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-iodo-, methyl ester)

• Product Name: Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-iodo-, methyl ester
• CAS No: 123463-12-7
• MF: C₉H₁₃IO₂
• MW: 280.102795362473
• CID: 1218293
• PubChem ID: 14611219
• Update Time: 2025-04-20

Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-iodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-iodo-, methyl ester
• methyl 4-iodobicyclo[2.2.1]heptane-1-carboxylate
• DTXSID00562153
• 123463-12-7
• AT22105
• CS-0457418

• Inchi： 1S/C9H13IO2/c1-12-7(11)8-2-4-9(10,6-8)5-3-8/h2-6H2,1H3
• InChI Key： PTTJFMDUWQLFIJ-UHFFFAOYSA-N
• SMILES： IC12CCC(C(=O)OC)(CC1)C2

Computed Properties

• Exact Mass: 279.99559
• Monoisotopic Mass: 279.99603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3